Octyl hydroperoxide

• Molecular Formula: C8H18O2
• Molecular Weight: 146.23 g/mol
• IUPAC Name: 1-hydroperoxyoctane
• InChI: InChI=1S/C8H18O2/c1-2-3-4-5-6-7-8-10-9/h9H,2-8H2,1H3
• InChI Key: BESWQAXCVAOXFV-UHFFFAOYSA-N
• SMILES: CCCCCCCCOO

Description

Octyl hydroperoxide is an alkyl hydroperoxide.

Scientific Research Applications

Lipid Hydroperoxide Levels in Plant Tissues

Hydroperoxides, including octyl hydroperoxide, are primary products of polyunsaturated fatty acids and play a critical role in plant signaling pathways. A study demonstrated the presence and quantification of lipid hydroperoxides (LHPO) in various plant tissues, highlighting their significance in the basal oxidation level of membrane fatty acids in plant cells (Griffiths et al., 2000).

Nanocrosslinked Poly(N-isopropylacrylamide) Hydrogels

In polymer science, octyl hydroperoxide has been utilized in creating innovative materials. One such application involves the use of Octa(propylglycidyl ether) polyhedral oligomeric silsesquioxane (OpePOSS) as a nanocrosslinking agent in poly(N-isopropylacrylamide) (PNIPAM) networks. This approach leads to hybrid hydrogels with improved properties and faster response rates in swelling and deswelling experiments (Mu & Zheng, 2007).

Functionalization of Mesoporous Silica

Octyl hydroperoxide has been used in the functionalization of mesoporous silica, SBA-15. The study involved anchoring various alkyl hydroperoxides onto SBA-15, which showed high activity and efficiency in the epoxidation of styrene to styrene oxide. This application demonstrates the potential of octyl hydroperoxide in catalysis and material science (Sasidharan et al., 2006).

NMR Properties in Lipid Hydroperoxides

A study on the NMR properties of conjugated linoleic acid (CLA) methyl ester hydroperoxides has provided insights into the structural and chemical behavior of lipid hydroperoxides. Understanding the NMR characteristics of such compounds, including octyl hydroperoxide, is crucial for studies in lipid oxidation and related fields (Pajunen et al., 2008).

Hydroperoxides in Combustion

In the field of combustion science, hydroperoxides like octyl hydroperoxide are studied for their role in fuel ignition and atmospheric chemistry. Their reaction kinetics and detection in combustion environments are crucial for understanding and optimizing combustion processes (Wang et al., 2019).

Aerobic Oxidation in Ionic Liquids

Octyl hydroperoxide has been investigated in the aerobic oxidation of alkylaromatic hydrocarbons to hydroperoxides using N-hydroxyimides in ionic liquids. This process is significant in green chemistry for developing environmentally friendly oxidation reactions (Dobras & Orlińska, 2018).